Cas no 2913158-74-2 (Cyclobutanecarboxylic acid, 3-[[[(2-propen-1-yloxy)carbonyl]amino]methyl]-, cis-)

• Product Name: Cyclobutanecarboxylic acid, 3-[[[(2-propen-1-yloxy)carbonyl]amino]methyl]-, cis-
• CAS No: 2913158-74-2
• MF: C₁₀H₁₅NO₄
• MW: 213.230403184891
• CID: 5867910
• Update Time: 2025-10-29

Cyclobutanecarboxylic acid, 3-[[[(2-propen-1-yloxy)carbonyl]amino]methyl]-, cis- Chemical and Physical Properties

Names and Identifiers

• Cyclobutanecarboxylic acid, 3-[[[(2-propen-1-yloxy)carbonyl]amino]methyl]-, cis-

• Inchi： 1S/C10H15NO4/c1-2-3-15-10(14)11-6-7-4-8(5-7)9(12)13/h2,7-8H,1,3-6H2,(H,11,14)(H,12,13)/t7-,8+
• InChI Key： SENQYVIYFKGAQX-OCAPTIKFSA-N
• SMILES： [C@@H]1(C(O)=O)C[C@H](CNC(OCC=C)=O)C1

Experimental Properties

• Density: 1.199±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 384.3±25.0 °C(Predicted)
• pka: 4.71±0.40(Predicted)

Additional information on Cyclobutanecarboxylic acid, 3-[[[(2-propen-1-yloxy)carbonyl]amino]methyl]-, cis-

Cyclobutanecarboxylic Acid, 3-[[[(2-Propen-1-Yloxy)Carbonyl]Amino]Methyl]-, Cis-

Cyclobutanecarboxylic acid, 3-[[[(2-propen-1-yloxy)carbonyl]amino]methyl]-, cis- is a compound with the CAS number 2913158-74-2. This compound is a derivative of cyclobutanecarboxylic acid, which is a four-membered ring structure with a carboxylic acid group. The cis configuration indicates that the substituents on the cyclobutane ring are on the same side of the plane, which can influence the compound's physical and chemical properties.

The structure of this compound includes a (2-propen-1-yloxy)carbonyl group attached to an amino group, which is further connected to a methyl group. This functional group combination suggests potential applications in organic synthesis and material science. Recent studies have shown that such compounds can serve as intermediates in the synthesis of more complex molecules, particularly in the pharmaceutical industry.

One of the key features of cyclobutanecarboxylic acid derivatives is their ability to participate in various chemical reactions due to the reactivity of the carboxylic acid group. For instance, this compound can undergo esterification or amidation reactions, making it versatile in organic synthesis. The presence of the (2-propen-1-yloxy)carbonyl group adds another layer of functionality, enabling further modifications such as polymerization or cross-linking.

Recent research has highlighted the importance of cyclobutane-containing compounds in drug design. The unique ring strain in cyclobutane can lead to interesting pharmacokinetic properties, such as improved bioavailability or enhanced binding affinity to target proteins. This makes cyclobutanecarboxylic acid derivatives valuable candidates for drug discovery programs targeting various therapeutic areas.

In terms of synthesis, this compound can be prepared through a variety of methods, including ring-closing metathesis or traditional organic synthesis techniques. The use of transition metal catalysts has been particularly effective in constructing the cyclobutane ring with high stereoselectivity. These methods not only ensure the correct stereochemistry but also improve the overall yield and purity of the product.

The cis configuration of this compound plays a crucial role in its physical properties. For example, it may exhibit different melting points or solubility profiles compared to its trans counterpart. Understanding these properties is essential for applications in fields such as materials science or polymer chemistry.

Moreover, the presence of a (2-propen-1-yloxy)carbonyl group introduces additional reactivity and functionality. This group can undergo various transformations, such as hydrolysis or nucleophilic attack, depending on the reaction conditions. Such versatility makes this compound a valuable building block in organic synthesis.

Recent advancements in computational chemistry have also provided deeper insights into the electronic structure and reactivity of this compound. Quantum mechanical calculations have helped predict its reactivity under different conditions, aiding in the design of more efficient synthetic routes and reaction pathways.

In conclusion, cyclobutanecarboxylic acid, 3-[[[(2-propen-1-yloxy)carbonyl]amino]methyl]-, cis- is a versatile compound with potential applications in organic synthesis, materials science, and drug discovery. Its unique structure and functional groups make it an interesting subject for further research and development.